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Compound of Interest

Compound Name: Ethyl-piperidin-4-ylmethyl-amine

Cat. No.: B059413

Disclaimer: This document has been compiled to provide a comprehensive overview of the
safety and handling protocols for Ethyl-piperidin-4-ylmethyl-amine (CAS No. 1220168-31-9).
Due to the limited availability of a specific Safety Data Sheet (SDS) for this compound at the
time of writing, the quantitative data presented herein is based on closely related structural
analogs, primarily 1-Ethylpiperidine and Ethyl 4-amino-1-piperidinecarboxylate. This guide is
intended for use by trained professionals in research and development and should be
supplemented with a thorough in-house risk assessment before handling this chemical.

Hazard Identification and Classification

Ethyl-piperidin-4-ylmethyl-amine is anticipated to be a hazardous chemical that requires
careful handling. Based on the toxicological and physical data of its structural analogs, it is
likely to be classified as a corrosive, flammable, and toxic substance.

GHS Hazard Summary

The following table summarizes the expected GHS classification for Ethyl-piperidin-4-
ylmethyl-amine, extrapolated from its analogs.
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Hazard Class Hazard Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids Category 3
vapor
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
. H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 ]
skin
) ] o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B

burns and eye damage

H318: Causes serious eye

Serious Eye Damage/Irritation Category 1
damage

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled

Pictograms:

ls.alt text
ls.alt text
ls.alt text

Signal Word: Danger

Physical and Chemical Properties

The physical and chemical properties of Ethyl-piperidin-4-ylmethyl-amine are crucial for its
safe handling and storage. The following table provides estimated values based on its
structural analogs.
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Property Value

Molecular Formula C8H18N2

Molecular Weight 142.24 g/mol

Appearance Expected to be a liquid

Boiling Point Estimated: 180-220 °C

Flash Point Estimated: 60-80 °C

Density Estimated: 0.9 - 1.0 g/cm3

Solubility Expected to be soluble in water and organic

solvents

Toxicological Information

The toxicological profile of Ethyl-piperidin-4-ylmethyl-amine is not well-established. The data
below is based on the acute toxicity of its structural analogs and should be treated as

indicative.
Toxicological .
Route of Exposure . Value Species
Endpoint
Oral LD50 300 - 2000 mg/kg Rat
Dermal LD50 1000 - 2000 mg/kg Rabbit
Inhalation LC50 Data not available

Experimental Protocols and Handling Procedures
Personal Protective Equipment (PPE)

When handling Ethyl-piperidin-4-yImethyl-amine, the following personal protective
equipment is mandatory:

o Eye Protection: Chemical safety goggles and a face shield.
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» Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).

o Skin and Body Protection: A chemical-resistant laboratory coat, and in cases of potential
splashing, a chemical-resistant apron and boots.

e Respiratory Protection: Work should be conducted in a well-ventilated fume hood. If the
concentration of vapors is expected to exceed exposure limits, a NIOSH-approved respirator
with an organic vapor cartridge is required.

Safe Handling and Storage

e Handling:

o All work with Ethyl-piperidin-4-ylmethyl-amine should be performed in a certified
chemical fume hood.

o Avoid direct contact with skin, eyes, and clothing.
o Avoid inhalation of vapors.
o Use only non-sparking tools and intrinsically safe equipment.
o Keep away from heat, sparks, and open flames.
o Ground and bond containers when transferring material.
e Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.
o Keep away from incompatible materials such as strong oxidizing agents and acids.

o The storage area should be designated for flammable and corrosive liquids.

First Aid Measures

 In case of skin contact: Immediately flush the skin with plenty of water for at least 15 minutes
while removing contaminated clothing and shoes. Seek immediate medical attention.
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 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

« If inhaled: Move the person to fresh air. If not breathing, give artificial respiration. If breathing
is difficult, give oxygen. Seek immediate medical attention.

« |If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.

Visualized Experimental Workflow

The following diagram illustrates a standard workflow for handling hazardous chemicals like
Ethyl-piperidin-4-ylmethyl-amine in a laboratory setting.
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Standard Laboratory Workflow for Hazardous Chemicals
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This guide provides a foundational understanding of the safety and handling requirements for
Ethyl-piperidin-4-ylmethyl-amine. It is imperative that all users of this chemical consult
additional resources and adhere to their institution's safety protocols.

 To cite this document: BenchChem. [Technical Guide on the Safety and Handling of Ethyl-
piperidin-4-ylmethyl-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b059413#safety-and-handling-of-ethyl-piperidin-4-
ylmethyl-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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